Cas no 156419-75-9 ((2R)-1-amino-3,3-dimethylbutan-2-ol)

• Product Name: (2R)-1-amino-3,3-dimethylbutan-2-ol
• CAS No: 156419-75-9
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD19205442
• CID: 1332737
• PubChem ID: 12497731
• Update Time: 2025-06-13

(2R)-1-amino-3,3-dimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-amino-3,3-dimethyl-, (R)-
• (2R)-1-amino-3,3-dimethylbutan-2-ol
• EN300-253875
• SCHEMBL8846452
• AKOS006338313
• 156419-75-9

• MDL： MFCD19205442
• Inchi： 1S/C6H15NO/c1-6(2,3)5(8)4-7/h5,8H,4,7H2,1-3H3/t5-/m0/s1
• InChI Key： PROOIQLVYNCTIE-YFKPBYRVSA-N
• SMILES： O[C@@H](CN)C(C)(C)C

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-1-amino-3,3-dimethylbutan-2-ol

Professional Introduction to (2R)-1-amino-3,3-dimethylbutan-2-ol (CAS No. 156419-75-9)

The compound (2R)-1-amino-3,3-dimethylbutan-2-ol, identified by its CAS number 156419-75-9, is a chiral amino alcohol that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This molecule, characterized by its specific stereochemistry and functional groups, exhibits a unique set of properties that make it a valuable intermediate in the synthesis of various bioactive compounds. The (R)-configuration at the second carbon atom imparts distinct stereoelectronic effects, influencing its reactivity and interaction with biological targets.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced efficacy and reduced side effects in therapeutic applications. The synthesis and characterization of (2R)-1-amino-3,3-dimethylbutan-2-ol have been extensively studied to optimize its production and isolation methods. Advances in asymmetric synthesis techniques, such as biocatalysis and chiral auxiliary-assisted methods, have enabled the efficient preparation of this compound with high enantiomeric purity.

The structural motif of (2R)-1-amino-3,3-dimethylbutan-2-ol is reminiscent of natural amino acids, which has led to its exploration as a building block in drug discovery. Its ability to serve as a precursor for more complex molecules has been leveraged in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diabetes and cardiovascular disorders.

Recent studies have highlighted the potential of (2R)-1-amino-3,3-dimethylbutan-2-ol in the design of peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The compound's rigidified backbone, provided by the dimethyl substitution at the third carbon, enhances its stability and bioavailability, making it an attractive scaffold for drug development.

Additionally, the chiral center in (2R)-1-amino-3,3-dimethylbutan-2-ol allows for the exploration of different enantiomers, each with distinct pharmacological profiles. This stereochemical diversity has been exploited to develop enantiopure drugs that exhibit higher selectivity and potency. For example, research has demonstrated that the (R)-enantiomer of this compound exhibits stronger binding affinity to certain receptors compared to its (S)-counterpart.

The chemical properties of (2R)-1-amino-3,3-dimethylbutan-2-ol also make it a useful tool in chemical biology studies. Its reactivity as an amine and alcohol group allows for conjugation with various functional molecules, enabling the creation of probes for studying protein-protein interactions and cellular pathways. Such applications are crucial for understanding disease mechanisms and developing targeted therapies.

In conclusion, (2R)-1-amino-3,3-dimethylbutan-2-ol (CAS No. 156419-75-9) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features and stereochemical properties make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies is likely to expand further.